Cas no 1248299-66-2 (3-(1,5-Dimethyl-1H-pyrazol-4-yl)propan-1-amine)

• Product Name: 3-(1,5-Dimethyl-1H-pyrazol-4-yl)propan-1-amine
• CAS No: 1248299-66-2
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 5558576
• PubChem ID: 62037900
• Update Time: 2025-10-24

3-(1,5-Dimethyl-1H-pyrazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,5-Dimethyl-1H-pyrazol-4-yl)propan-1-amine

• Inchi： 1S/C8H15N3/c1-7-8(4-3-5-9)6-10-11(7)2/h6H,3-5,9H2,1-2H3
• InChI Key： DIYGFRHCUBJJNP-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(CCCN)C=N1

Additional information on 3-(1,5-Dimethyl-1H-pyrazol-4-yl)propan-1-amine

3-(1,5-Dimethyl-1H-pyrazol-4-yl)propan-1-amine: A Comprehensive Overview

The compound 3-(1,5-Dimethyl-1H-pyrazol-4-yl)propan-1-amine (CAS No. 1248299-66-2) is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with an amine functional group, making it a valuable building block in organic synthesis. Recent advancements in synthetic chemistry have further highlighted its potential in drug discovery and material engineering.

The pyrazole ring in 3-(1,5-Dimethyl-1H-pyrazol-4-yl)propan-1-amine is a key structural feature that contributes to its reactivity and stability. Pyrazole derivatives are known for their ability to participate in various heterocyclic reactions, making them indispensable in the synthesis of complex molecules. The presence of the dimethyl substituents on the pyrazole ring further enhances its chemical properties, such as solubility and thermal stability, which are critical for industrial applications.

Recent studies have explored the use of 3-(1,5-Dimethyl-1H-pyrazol-4-ylium)propaneammonium (a related compound) as a precursor for advanced materials. Researchers have demonstrated that this compound can be effectively utilized in the synthesis of metal-free organic frameworks, which hold promise for applications in gas storage and catalysis. These findings underscore the importance of understanding the structural and functional properties of such compounds in modern materials science.

In the pharmaceutical industry, 3-(1,5-Dimethyl-pyrazolyl)propanamine derivatives have gained attention due to their potential as bioactive agents. For instance, recent research has shown that certain analogs of this compound exhibit potent anti-inflammatory and antioxidant activities. These properties make them strong candidates for the development of new therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 3-(dimethylpyrazolyl)propaneamine has also been optimized in recent years, with researchers developing more efficient and environmentally friendly methods. Green chemistry approaches, such as catalytic hydrogenation and microwave-assisted synthesis, have been employed to enhance the yield and reduce waste generation during production. These advancements not only improve the economic viability of the compound but also align with global sustainability goals.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of 3-(dimethylpyrazolyl)propanamine. Quantum mechanical calculations have revealed that the amine group plays a crucial role in stabilizing reactive intermediates during chemical transformations. This understanding has paved the way for innovative applications in organic electronics and polymer chemistry.

In conclusion, 3-(dimethylpyrazolyl)propanamine (CAS No. 1248299-66-) is a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure, coupled with recent research breakthroughs, positions it as a key player in advancing both academic and industrial frontiers. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is set to remain at the forefront of chemical innovation.